Cas no 1084-45-3 (Ethyl 7-Hydroxycoumarin-4-carboxylate)

Ethyl 7-Hydroxycoumarin-4-carboxylate Properties

Names and Identifiers

• 2H-1-Benzopyran-4-carboxylicacid, 7-hydroxy-2-oxo-, ethyl ester
• ethyl 7-hydroxy-2-oxochromene-4-carboxylate
• Ethyl 7-hydroxycoumarin-4-carboxylate
• 4-Carbethoxy-7-hydroxy-coumarin
• 7-Hydroxy-2-oxo-2H-chromen-4-carbonsaeure-aethylester
• 7-hydroxy-2-oxo-2H-chromene-4-carboxylic acid ethyl ester
• ethyl 7-hydroxy-2-oxo-2H-chromene-4-carboxylate
• HMS1433A11
• FT-0633316
• IDI1_012102
• A801877
• MFCD00174422
• Oprea1_323809
• 2H-1-Benzopyran-4-carboxylic acid, 7-hydroxy-2-oxo-, ethyl ester
• DTXSID60420669
• CCG-244392
• PS-7667
• SCHEMBL2812687
• Maybridge3_000715
• CS-0130782
• ethyl 7-hydroxy-2-oxo-chromene-4-carboxylate
• Ethyl 7-hydroxy-2-oxo-2H-1-benzopyran-4-carboxylate
• 1084-45-3
• AKOS015856524
• ethyl-7-hydroxycoumarin-4-carboxylate
• DB-040831
• +Expand

• MDL： MFCD00174422
• InChIKey： SNMUERBNQDOIQB-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10O5/c1-2-16-12(15)9-6-11(14)17-10-5-7(13)3-4-8(9)10/h3-6,13H,2H2,1H3
• SMILES： CCOC(=O)C1=CC(=O)OC2=C1C=CC(=C2)O

Computed Properties

• Exact Mass: 234.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 234.053
• Heavy Atom Count: 17
• Complexity: 360
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 72.8A^2

Experimental Properties

• LogP: 1.67530
• PSA: 76.74000
• Refractive Index: 1.598
• Boiling Point: 448.3±45.0 °C at 760 mmHg
• Melting Point: 149-151
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 178.6±22.2 °C
• Density: 1.4±0.1 g/cm3

Ethyl 7-Hydroxycoumarin-4-carboxylate Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Ethyl 7-Hydroxycoumarin-4-carboxylate Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%